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Cat. No.: B035471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of

peroxide crosslinking systems for Ethylene Propylene Diene Monomer (EPDM) rubber.

Detailed experimental protocols for material characterization are also included to ensure

accurate and reproducible results.

Introduction to Peroxide Crosslinking of EPDM
Peroxide curing is a widely used method for crosslinking EPDM rubber, offering advantages

over traditional sulfur vulcanization, such as superior thermal stability, lower compression set,

and resistance to aging.[1] The process involves the thermal decomposition of an organic

peroxide, which generates free radicals. These radicals then abstract hydrogen atoms from the

EPDM polymer chains, creating polymer radicals (macroradicals). The subsequent combination

of these macroradicals forms stable carbon-carbon crosslinks, resulting in a three-dimensional

network structure.[2][3] This network structure is responsible for the enhanced mechanical and

thermal properties of the cured EPDM.[2]

The efficiency of peroxide crosslinking can be influenced by the type and concentration of the

peroxide, the presence of co-agents, and the composition of the EPDM formulation, including

fillers, plasticizers, and antioxidants.
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Formulation of a Peroxide Crosslinking System for
EPDM
A typical peroxide crosslinking system for EPDM consists of the base polymer, a peroxide, a

co-agent, fillers, plasticizers, and an antioxidant system. The selection and proportion of these

components are critical for achieving the desired final properties of the vulcanizate.

EPDM Polymer
The choice of EPDM grade is fundamental and depends on the desired processing

characteristics and end-use application. Key parameters to consider are:

Ethylene Content: Influences the green strength and low-temperature flexibility.

Diene Type and Content: The type of diene (e.g., 5-ethylidene-2-norbornene - ENB) and its

concentration affect the curing rate and crosslink density.[3]

Mooney Viscosity: Relates to the polymer's molecular weight and processability.

Organic Peroxides
The selection of an organic peroxide is based on its decomposition temperature, half-life, and

efficiency in generating free radicals. Dicumyl peroxide (DCP) is a commonly used peroxide for

EPDM due to its suitable curing temperature range and high radical yield.[4]

Table 1: Effect of Dicumyl Peroxide (DCP) Concentration on the Mechanical Properties of

EPDM
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Property
DCP
Concentration
(phr)

2 4 6 8

Tensile Strength

(MPa)[5]
~1.5 ~2.0 ~2.2 ~2.5

Elongation at

Break (%)[5]
~400 ~350 ~300 ~250

Shore A

Hardness[5]
~55 ~60 ~65 ~70

Compression Set

(%) (70°C, 22h)

[5]

~25 ~20 ~15 ~10

Note: The values in this table are illustrative and can vary depending on the specific EPDM

grade and other formulation components.

Co-agents
Co-agents are multifunctional monomers that are added to the peroxide cure system to

enhance the crosslinking efficiency and improve the final properties of the EPDM vulcanizate.

[2] They can increase the rate and state of cure.[6] Common co-agents include:

Triallyl isocyanurate (TAIC): Improves heat resistance and modulus.[6]

Trimethylolpropane trimethacrylate (TMPTMA): Increases crosslink density and hardness.[6]

Zinc dimethacrylate (ZDMA): Enhances modulus and adhesion.[7]

Table 2: Comparative Effect of Different Co-agents on EPDM Properties (at 5 phr loading)
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Property No Co-agent TAIC TMPTMA ZDMA

Cure Rate Index Baseline Higher Highest High

Maximum Torque

(dN.m)
Baseline Increased

Significantly

Increased
Increased

Tensile Strength

(MPa)
Baseline Increased Increased

Significantly

Increased

Modulus at 100%

Elongation (MPa)
Baseline Increased

Significantly

Increased

Significantly

Increased

Note: This table provides a qualitative comparison. Actual values depend on the specific

formulation and processing conditions.

Fillers, Plasticizers, and Antioxidants
Fillers: Carbon black and silica are commonly used to reinforce the EPDM matrix, improving

tensile strength, tear resistance, and abrasion resistance.

Plasticizers: Paraffinic or naphthenic oils are used to improve processability and low-

temperature properties.

Antioxidants: Hindered phenols or amines are added to protect the EPDM from degradation

during its service life, especially at elevated temperatures.

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the curing

and physical properties of peroxide-crosslinked EPDM rubber.

Compounding and Sample Preparation (ASTM D3568)[8]
[9]
Objective: To prepare a homogeneous EPDM compound and vulcanized test specimens.

Apparatus:
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Two-roll mill or internal mixer (e.g., Banbury mixer)

Compression molding press

Molds for test specimens

Procedure:

Mixing:

The EPDM polymer is first masticated on the two-roll mill until a continuous band is

formed.

Fillers and plasticizers are then added gradually and blended until a homogenous mixture

is achieved.

Finally, the peroxide and co-agent are added at a lower temperature to prevent premature

curing (scorching).

Molding:

The compounded rubber is placed into a pre-heated mold.

The mold is then placed in a compression molding press and cured at a specified

temperature and time (e.g., 170°C for 10 minutes).[8] The curing parameters are typically

determined from rheometer data.

After curing, the mold is cooled, and the vulcanized rubber sheet is removed.

Specimen Cutting:

Test specimens of the required shape and size (e.g., dumbbell-shaped for tensile testing)

are die-cut from the vulcanized sheet.[9]

Curing Characteristics (ASTM D5289)[12][13]
Objective: To determine the vulcanization characteristics of the EPDM compound.

Apparatus:
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Moving Die Rheometer (MDR)

Procedure:

A small, uncured sample of the EPDM compound is placed in the temperature-controlled die

cavity of the MDR.[10]

The lower die oscillates at a specified frequency and amplitude, applying a shear strain to

the sample.[10]

The torque required to oscillate the die is measured as a function of time.[10]

The test continues until the torque reaches a maximum or equilibrium value.[11]

Data Analysis:

Minimum Torque (ML): Indicates the viscosity of the uncured compound.[12]

Maximum Torque (MH): Relates to the shear modulus and crosslink density of the fully cured

compound.[13]

Scorch Time (ts2): The time required for the torque to rise by two units above ML, indicating

the onset of cure.[12]

Optimum Cure Time (t90): The time to reach 90% of the maximum torque, representing the

optimal cure state.[12]

Tensile Properties (ASTM D412)[16][17]
Objective: To measure the tensile strength, elongation at break, and modulus of the vulcanized

EPDM.

Apparatus:

Universal Testing Machine (UTM) with tensile grips.[9]

Procedure:

Dumbbell-shaped specimens are cut from the cured EPDM sheet.[9]
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The thickness of the narrow section of the specimen is measured at three points, and the

median value is recorded.

The specimen is mounted in the tensile grips of the UTM.[9]

The test is initiated at a constant crosshead speed, typically 500 mm/min.[14]

The force and elongation are recorded until the specimen ruptures.[9]

Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it breaks.[15]

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.[15]

Modulus: The stress at a specific elongation (e.g., 100% or 300%).[15]

Hardness (ASTM D2240)[19][20]
Objective: To measure the indentation hardness of the vulcanized EPDM.

Apparatus:

Durometer (Shore A scale is typically used for EPDM).[16]

Procedure:

The vulcanized EPDM specimen is placed on a hard, flat surface.

The durometer is held in a vertical position, and the indentor is pressed firmly into the

specimen until the presser foot is in full contact with the surface.[16]

The hardness reading is taken within one second of firm contact.[16]

Multiple readings are taken at different locations on the specimen, and the average value is

reported.
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Tear Strength (ASTM D624)[22][23]
Objective: To determine the resistance of the vulcanized EPDM to tearing.

Apparatus:

Universal Testing Machine (UTM) with tensile grips.[17]

Procedure:

A test specimen of a specified shape (e.g., Die C) is cut from the cured EPDM sheet.[17]

The specimen is mounted in the tensile grips of the UTM.[17]

The test is initiated at a constant crosshead speed of 500 mm/min.[18]

The maximum force required to tear the specimen is recorded.[18]

Data Analysis:

Tear Strength: The maximum force divided by the thickness of the specimen.[17]

Diagrams
Peroxide Crosslinking Signaling Pathway
Caption: Peroxide crosslinking mechanism in EPDM rubber.

Experimental Workflow
Caption: Experimental workflow for EPDM compound evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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